(R)-3,3-Difluoro-1,2-propanediol
Description
(R)-3,3-Difluoro-1,2-propanediol, also known as (R)-3,3-difluoropropane-1,2-diol, is a fluorinated organic compound with a wide range of applications in the fields of organic synthesis, catalysis, and biochemistry. It is a highly versatile compound, as it can be used in the synthesis of many other compounds, as well as being able to act as a catalyst for various chemical reactions. In addition, (R)-3,3-difluoropropane-1,2-diol has been studied extensively for its potential medical applications, such as its ability to modulate the activity of enzymes and receptors, and its potential to act as an anti-inflammatory agent.
Scientific Research Applications
Nanotechnology
®-3,3-Difluoropropane-1,2-diol could potentially be used in the synthesis of nanomaterials. Nanomaterials have a wide range of applications, including in the creation of nanocrystals, nanotubes, and nanodevices .
Drug Discovery
This compound could potentially play a role in drug discovery processes. It could be used in the development of new drugs or in the repurposing of existing drugs .
Chemical Synthesis
®-3,3-Difluoropropane-1,2-diol could be used in various chemical synthesis processes. It could be used in the synthesis of other complex compounds, in the creation of new materials, or in the development of new chemical reactions .
Biochemistry
This compound could have applications in biochemistry, potentially in the study of protein structures, in the development of new biochemical reactions, or in the study of biological systems .
Materials Science
®-3,3-Difluoropropane-1,2-diol could be used in materials science for the development of new materials with unique properties. This could include the development of new polymers, ceramics, metals, or other materials .
Environmental Science
This compound could potentially be used in environmental science research. It could be used in the study of environmental pollutants, in the development of new methods for environmental remediation, or in the study of environmental impacts of various substances .
Energy Production
®-3,3-Difluoropropane-1,2-diol could potentially be used in energy production. It could be used in the development of new energy sources, in the study of energy production processes, or in the development of new energy storage technologies .
Pharmaceutical Research
This compound could have applications in pharmaceutical research. It could be used in the development of new pharmaceuticals, in the study of pharmaceutical effects, or in the development of new methods for pharmaceutical production .
properties
IUPAC Name |
(2R)-3,3-difluoropropane-1,2-diol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6F2O2/c4-3(5)2(7)1-6/h2-3,6-7H,1H2/t2-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPAVBODQAQRIMW-UWTATZPHSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(F)F)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@H](C(F)F)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6F2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
112.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-3,3-Difluoro-1,2-propanediol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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